Cas no 1219454-05-3 (3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

• Product Name: 3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• CAS No: 1219454-05-3
• MF: C₁₄H₇F₄N₃O₂
• MW: 325.217896699905
• MDL: MFCD30725930
• CID: 4783974
• Update Time: 2025-10-17

3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-(4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridin-2-yl)-1,2,4-oxadiazol-5(4H)-one
• 3-[4-(3-trifluoromethyl-4-fluorophenyl)pyridin-2-yl]-1,2,4-o xadiazol-5-one
• 3-[4-(4-Fluoro-3-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-[4-fluoro-3-(trifluoromethyl)phenyl]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one

• MDL： MFCD30725930
• Inchi： 1S/C14H7F4N3O2/c15-10-2-1-7(5-9(10)14(16,17)18)8-3-4-19-11(6-8)12-20-13(22)23-21-12/h1-6H,(H,20,21,22)
• InChI Key： KJQDNNAUFYYHLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=CN=C(C2=NOC(N2)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 497
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6

3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

Professional Introduction to Compound with CAS No. 1219454-05-3 and Product Name: *3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one*

Compound with the CAS number 1219454-05-3 and the product name 3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular architecture of this compound incorporates a pyridine ring linked to an oxadiazole core, which is further substituted with a fluorinated aromatic group. This specific configuration not only enhances its chemical stability but also imparts favorable pharmacokinetic properties, making it a promising candidate for further investigation.

The presence of the 4-fluoro-3-trifluoromethylphenyl moiety in the compound is particularly noteworthy. Fluoro-substituted aromatic compounds are well-documented for their ability to modulate biological activity through various mechanisms, including improved metabolic stability and enhanced binding affinity to biological targets. In recent years, there has been a surge in research focusing on the development of fluorinated heterocycles for medicinal applications. The incorporation of such substituents into the molecular framework of this compound suggests that it may exhibit potent interactions with biological receptors, potentially leading to the development of novel therapeutic agents.

The oxadiazole core is another critical feature of this compound. Oxadiazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 5-one substitution on the oxadiazole ring further enhances its reactivity and functionalization potential. This allows for further chemical modifications that could tailor the compound’s pharmacological profile to specific therapeutic needs. The combination of these structural elements makes this compound a versatile scaffold for drug discovery.

In the realm of contemporary pharmaceutical research, there is a growing emphasis on the development of small molecules that can modulate protein-protein interactions (PPIs). These interactions are often involved in critical cellular processes and are frequently targeted by therapeutic agents. The unique structural features of this compound suggest that it may have the ability to disrupt or modulate PPIs relevant to various diseases. For instance, studies have shown that pyridine-based compounds can interact with specific protein targets through hydrogen bonding and hydrophobic interactions. The presence of the fluorine atoms in the aromatic ring may further enhance these interactions by increasing lipophilicity and reducing metabolic degradation.

The potential applications of this compound extend beyond traditional drug development. It has also shown promise in the field of materials science, particularly as a building block for advanced polymers and coatings. The combination of fluorine and oxygen-containing heterocycles can impart unique properties such as thermal stability and chemical resistance. These characteristics make the compound an attractive candidate for use in high-performance materials that require robust environmental resistance.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized in the laboratory. Molecular docking studies have been particularly useful in identifying potential binding sites on biological targets. Preliminary simulations suggest that this compound may interact with enzymes and receptors involved in cancer progression and inflammation. These findings are consistent with experimental data from related compounds and provide a strong rationale for further exploration.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key intermediates efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, leading to cleaner synthetic routes. The optimization of these synthetic protocols is crucial for scaling up production and making this compound more accessible for research purposes.

Evaluation of the pharmacokinetic properties of this compound is essential before it can be considered for clinical use. Studies have been conducted to assess its solubility, bioavailability, and metabolic stability under various conditions. The presence of fluorine atoms has been shown to enhance metabolic stability by reducing susceptibility to enzymatic degradation. Additionally, computational models have been used to predict its distribution within biological systems, providing insights into potential side effects and drug-drug interactions.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, comprehensive toxicological studies are necessary before this compound can be advanced into clinical trials. These studies will evaluate its acute toxicity, chronic effects, and potential long-term health impacts. By adhering to stringent regulatory standards, researchers can ensure that any future therapeutic applications are both safe and effective.

In conclusion, compound with CAS number 1219454-05-3 and product name 3-[4-(4-fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one represents a promising advancement in chemical and biomedical research. Its unique structural features offer potential applications in drug development, materials science, and beyond. With ongoing research focused on optimizing its synthesis, evaluating its pharmacokinetic properties, and exploring its biological activity, this compound is poised to make significant contributions to future therapeutic innovations.